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Compound of Interest

Compound Name: H-Asp(OEt)-OEt.HCI

Cat. No.: B555083

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. The proper disposal of chemical reagents, such as H-Asp(OEt)-
OEt.HCI (L-Aspartic acid diethyl ester hydrochloride), is a critical component of laboratory
safety and environmental responsibility. This guide provides a comprehensive, step-by-step
procedure for the safe handling and disposal of this compound.

H-Asp(OEt)-OEt.HCI is an amino acid derivative commonly used in peptide synthesis.[1] As a
hydrochloride salt, it possesses acidic properties that necessitate careful handling to prevent
skin and eye irritation or burns.[2] Adherence to proper disposal protocols is essential to
neutralize its potential hazards and ensure compliance with safety regulations.

Quantitative Data Summary

The following table summarizes key quantitative data for H-Asp(OEt)-OEt.HCI and its related
components. This information is crucial for understanding the compound's physical and
chemical properties relevant to its safe handling and disposal.
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Property

Value

H-Asp(OEt)-OEt.HCI

Molecular Formula

C8H15NO4-HCI[3][4]

Molecular Weight 225.67 g/mol

Melting Point 105.0 t0 109.0 °C

Boiling Point 259.5 °C at 760 mmHg

Flash Point 97.5°C

Appearance White to off-white solid/powder

Solubility Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone. Insoluble in water.

Storage Temperature

0°C

Related Substance: Hydrochloric Acid

Hazard Statements

H290 (May be corrosive to metals), H314
(Causes severe skin burns and eye damage),

H335 (May cause respiratory irritation)

Boiling Point

> 100 °C (> 212 °F)

Density

1.2 g/cm3 (at 25 °C)

Experimental Protocol: Step-by-Step Disposal

Procedure

The recommended disposal procedure for H-Asp(OEt)-OEt.HCI focuses on neutralizing its

acidic component before disposal, in accordance with local, state, and federal regulations for

chemical waste.

1. Personal Protective Equipment (PPE): Before beginning the disposal process, ensure you

are wearing appropriate PPE:

» Safety goggles or a face shield.
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e Chemical-resistant gloves (e.qg., nitrile or neoprene).
e Alab coat or other protective garments.
e Work in a well-ventilated area, preferably under a chemical fume hood.

2. Neutralization of Small Quantities of Unused Solid: For small amounts of expired or unused
solid H-Asp(OEt)-OEt.HCI:

 In a suitable container (e.g., a beaker), slowly dissolve the solid in a large volume of water.

» While stirring, cautiously add a weak base, such as a 5% sodium bicarbonate solution,
portion-wise to the dissolved H-Asp(OEt)-OEt.HCI.

» Be prepared for some effervescence (fizzing) as the acid is neutralized.

e Monitor the pH of the solution using pH paper or a calibrated pH meter. Continue adding the
basic solution until the pH is between 6 and 8.

e Once neutralized, the solution can be collected in a designated aqueous waste container.
3. Disposal of Contaminated Materials:

e Any materials used in the handling of H-Asp(OEt)-OEt.HCI, such as weighing paper, gloves,
and pipette tips, should be considered contaminated.

o These materials should be collected in a clearly labeled hazardous waste container for solid
chemical waste.

4. Spill Management: In the event of a spill:
o Evacuate the immediate area and ensure adequate ventilation.

o For small spills, use an absorbent material, such as sand or vermiculite, to contain the
substance.

e The contaminated absorbent material should then be carefully collected and placed in a
sealed, labeled container for hazardous waste.
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» For larger spills, follow your institution's emergency procedures.
5. Final Disposal:

» All waste containers (both liquid and solid) must be clearly and accurately labeled with their
contents.

» Dispose of the collected waste through your institution's environmental health and safety
(EHS) office or a licensed chemical waste disposal contractor.

o Never dispose of H-Asp(OEt)-OEt.HCI or its neutralized solution down the drain unless
explicitly permitted by local regulations.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of H-Asp(OEt)-OEt.HCI.
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Disposal workflow for H-Asp(OEt)-OEt.HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

